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An In-depth Technical Guide to the Enthalpy and Entropy Changes in the Zinc-Sulfuric Acid
Reaction

Abstract

The reaction between zinc metal and sulfuric acid is a classic example of a single displacement
reaction that is both exothermic and spontaneous. This technical guide provides a
comprehensive analysis of the thermodynamic principles governing this reaction, specifically
focusing on the changes in enthalpy (AH) and entropy (AS). It is intended for researchers,
scientists, and drug development professionals who require a detailed understanding of
reaction thermodynamics. This document outlines the theoretical calculations based on
standard thermodynamic data, presents detailed experimental protocols for the determination
of these values, and visualizes the underlying processes and workflows. All quantitative data
are summarized in structured tables for clarity and ease of comparison.

Introduction
The reaction of solid zinc with aqueous sulfuric acid proceeds as follows:
Zn(s) + H2S04(aq) —» ZnS0Oa4(aq) + Hz(g)

This reaction is characterized by the dissolution of the zinc metal and the evolution of hydrogen
gas[1][2]. From a thermodynamic perspective, the feasibility and energy profile of this reaction
are dictated by the changes in enthalpy, entropy, and Gibbs free energy. The reaction is known
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to be exothermic, releasing heat into the surroundings[3]. Understanding these thermodynamic
quantities is crucial for process control, safety, and application in various scientific fields.

Theoretical Thermodynamic Analysis

The standard enthalpy and entropy changes for the reaction can be calculated using the
standard enthalpies of formation (AH°f) and standard molar entropies (S°) of the reactants and
products. The standard state conditions are defined as 298.15 K (25 °C) and 1 bar pressure.

Standard Enthalpy Change (AH°_rxn)

The standard enthalpy change of the reaction is calculated using Hess's Law, which states that
the overall enthalpy change for a reaction is the sum of the standard enthalpies of formation of
the products minus the sum of the standard enthalpies of formation of the reactants.

AH°_rxn = ZAHf(products) - ZAH°f(reactants)
The specific equation for the zinc-sulfuric acid reaction is:
AH°_rxn = [AH°f(ZnSOa4(aq)) + AH°f(H2(9))] - [AH°f(ZNn(s)) + AH°f(H2SOa4(aq))]

By definition, the standard enthalpy of formation of any element in its most stable form is
zero[4][5][6][7]. Therefore, AH°f(Zn(s)) = 0 kJ/mol and AH°f(H2(g)) = 0 kJ/mol.

Standard Entropy Change (AS°_rxn)

The standard entropy change of the reaction is calculated by subtracting the sum of the
standard molar entropies of the reactants from the sum of the standard molar entropies of the
products[8].

AS°_rxn = ZS°(products) - ZS°(reactants)
The specific equation for this reaction is:

AS°_rxn = [S°(ZnS0a(aq)) + S°(Hz2(9))] - [S°(Zn(s)) + S°(H2S04(aq))]

Standard Gibbs Free Energy Change (AG°_rxn)
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The spontaneity of the reaction under standard conditions is determined by the change in
Gibbs free energy (AG®°_rxn). A negative value indicates a spontaneous process. It is
calculated using the Gibbs-Helmholtz equation:

AG° rxn = AH® rxn - TAS® rxn
Where T is the temperature in Kelvin (298.15 K).

Quantitative Thermodynamic Data

The following tables summarize the standard thermodynamic values used for the calculations
and the resulting thermodynamic profile of the reaction.

Table 1: Standard Thermodynamic Values for Reactants and Products at 298.15 K

Substance Formula State AH°f (kJ/mol) S° (JImol-K)
Zinc Zn solid 0[4] 41.6[9]
Sulfuric Acid H2S0a4 agueous -909.3 20.1

Zinc Sulfate ZnSO0a4 agueous -1136.7 -82.8
Hydrogen H2 gas 0[5][6] 130.7[10][11]
Zinc lon Znz* agueous -153.9[4] -112.1[12]

Note: The values for aqueous species (H2SOa(aq) and ZnSOa(aq)) can vary with concentration.
The values presented here are for standard 1 M solutions.

Table 2: Calculated Thermodynamic Profile of the Reaction Zn(s) + H2SOa(aq) — ZnSOas(aq) +
Hz2(g)
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Thermodynamic

. Symbol Calculated Value Units

Quantity
Standard Enthalpy

AH®_rxn -227.4 kJ/mol
Change
Standard Entropy

AS°_rxn -13.8 J/mol-K
Change
Standard Gibbs Free

AG®_rxn -223.3 kJ/mol

Energy Change

The negative AH®_rxn confirms the reaction is exothermic. The negative AG°_rxn confirms the
reaction is spontaneous under standard conditions.

Experimental Protocols

This section provides a detailed methodology for the experimental determination of the
enthalpy of reaction using constant-pressure calorimetry.

Determination of Enthalpy Change via Calorimetry

Objective: To measure the heat released (q) during the reaction of zinc with sulfuric acid and to
calculate the experimental enthalpy of reaction (AH_rxn).

Materials:

Polystyrene foam cup with a lid (calorimeter)

Digital thermometer (0.1 °C precision)

Magnetic stirrer and stir bar

50 mL and 100 mL graduated cylinders

Analytical balance (£0.001 g)

Zinc powder or granules
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e 1.0 M Sulfuric Acid (H2SOa) solution
Procedure:
Preparation: Weigh approximately 2.0 g of zinc powder and record the exact mass.

Calorimeter Assembly: Place the magnetic stir bar into the polystyrene cup. Measure 50.0
mL of 1.0 M H2SOa4 solution and pour it into the calorimeter.

Initial Temperature: Place the lid on the calorimeter, insert the thermometer through the lid
into the solution, and place the setup on the magnetic stirrer. Begin gentle stirring.

Temperature Equilibration: Record the temperature of the H2SOa4 solution every 30 seconds
for 3 minutes to establish a stable initial temperature (T _initial).

Initiate Reaction: At the 3.5-minute mark, quickly add the pre-weighed zinc powder to the
acid solution and immediately replace the lid.

Data Collection: Continue recording the temperature every 30 seconds, observing a rise in
temperature. Continue until the temperature peaks and then begins to fall, recording for an
additional 3-4 minutes after the maximum temperature (T_final) is reached.

Calculations:
o Determine the change in temperature (AT = T_final - T_initial).

o Calculate the total mass of the solution (mass of H2SOa4 solution + mass of Zn). Assume
the density of the 1.0 M H2SOa solution is approximately 1.05 g/mL.

o Calculate the heat absorbed by the solution (q_solution) using the formula: g_solution = m
x ¢ x AT, where 'm' is the total mass of the solution and 'c' is the specific heat capacity of
the solution (assume it is close to that of water, 4.184 J/g-°C).

o The heat released by the reaction (g_rxn) is equal in magnitude but opposite in sign to the
heat absorbed by the solution: g_rxn = -q_solution.

o Calculate the moles of zinc reacted (the limiting reactant).
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o Calculate the experimental enthalpy of reaction per mole of zinc: AH_rxn = g_rxn / moles
of Zn.

Visualizations

The following diagrams, created using the DOT language, illustrate key conceptual and
experimental workflows related to the thermodynamics of the zinc-sulfuric acid reaction.

Reactants' Standard Data Products' Standard Data

VA6 H2SO0a4(aq) ZnSO0as(aq) (2PI(s)]

AH°f = 0 kJ/mol AH°f = -909.3 kJ/mol
S° = 41.6 J/mol-K S° =20.1 J/mol-K

Y
Calculate AS®_rxn
A4
AS° rxn = -13.8 J/mol-K AG°_rxn = -223.3 kJ/mol AH®_rxn = -227.'4r kJ/mol
= (Spontaneous) (Exothermic)

AH°f = -1136.7 kd/mol AH°f = 0 kJ/mol
S° =-82.8 J/mol-K S° =130.7 J/mol-K

Calculate AG®°_rxn
(Gibbs Equation)

Calculate AH®_rxn
(Hess's Law)

Final Thermodynamic Profile
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Caption: Logical workflow for calculating the thermodynamic profile of the reaction.
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1. Weigh Zn(s)
2. Measure 1.0 M H2SOas(aq)

3. Assemble Calorimeter
(Cup, Stirrer, Thermometer)

4. Record Initial Temperature (T _initial)

5. Add Zn to Acid
Initiate Reaction

6. Record Temperature vs. Time

7. Determine Max Temperature (T_final)

8. Calculate AH_rxn
(g = mcAT)

Click to download full resolution via product page

Caption: Experimental workflow for constant-pressure calorimetry.
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Constituent Elements in Standard State
Zn(s) + Hz(g) + S(s) + 202(g)

> AH°f(reactants)
=-909.3 kJ/mol

Reactants > AH°f(products)
Zn(s) + H2S0a4(aq) =-1136.7 kJ/mol

Products
ZnS0Oa4(aq) + Hz(g)

Click to download full resolution via product page

Caption: Hess's Law cycle for the zinc-sulfuric acid reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. What happens when Dilute Sulphuric acid is Poured on zinc Granules [unacademy.com]
e 2. quora.com [quora.com]
e 3. quora.com [quora.com]

e 4. Appendix G | Standard Enthalpies of Formation for Selected Substances — General
Chemistry for Gee-Gees [ecampusontario.pressbooks.pub]

¢ 5. brainly.com [brainly.com]
e 6. quora.com [quora.com]

¢ 7. Standard Enthalpy of Formation (M6Q8) — UW-Madison Chemistry 103/104 Resource
Book [wisc.pb.unizin.org]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b152265?utm_src=pdf-body-img
https://www.benchchem.com/product/b152265?utm_src=pdf-custom-synthesis
https://unacademy.com/content/question-answer/chemistry/what-happens-when-dilute-sulphuric-acid-is-poured-on-zinc-granules/
https://www.quora.com/What-happens-when-zinc-reacts-with-sulphuric-acid
https://www.quora.com/Is-the-reaction-between-sulphuric-acid-and-zinc-exothermic
https://ecampusontario.pressbooks.pub/genchemforgeegees/chapter/appendix-g-standard-enthalpies-of-formation-for-selected-substances/
https://ecampusontario.pressbooks.pub/genchemforgeegees/chapter/appendix-g-standard-enthalpies-of-formation-for-selected-substances/
https://brainly.com/question/37104902
https://www.quora.com/What-is-standard-enthalpy-of-formation-of-H2-and-why
https://wisc.pb.unizin.org/minimisgenchem/chapter/enthalpy-of-formation-reactions-m6q8/
https://wisc.pb.unizin.org/minimisgenchem/chapter/enthalpy-of-formation-reactions-m6q8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

8. tutorchase.com [tutorchase.com]

9. Zinc [gordonengland.co.uk]

o 10. statistical mechanics - What is the entropy of a hydrogen atom? - Physics Stack
Exchange [physics.stackexchange.com]

e 11. Hydrogen [webbook.nist.gov]
e 12. mrbigler.com [mrbigler.com]

 To cite this document: BenchChem. [enthalpy and entropy change of zinc sulfuric acid
reaction]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152265#enthalpy-and-entropy-change-of-zinc-
sulfuric-acid-reaction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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